Cas no 1333-86-4 (Carbon Black)

• Product Name: Carbon Black
• CAS No: 1333-86-4
• MF: C
• MW: 12.01
• MDL: MFCD00133992
• CID: 41283
• Update Time: 2025-12-09

Carbon Black Chemical and Physical Properties

Names and Identifiers

• ACETYLENE BLACK
• ACETYLENE CARBON BLACK
• ACTIVATED CARBON
• ACTIVATED CARBON DARCO G-60
• ACTIVATED CHARCOAL
• ACTIVATED CHARCOAL NORIT
• ACTIVATED CHARCOAL NORIT(R)
• CALGON CPG
• CARBO ACTIVATUS
• CARBON
• CARBON 84
• CARBON, ACTIVATED
• CARBON ATOMIC ABSORPTION STANDARD
• CARBON BLACK
• CARBON BLACK, ACETYLENE
• CARBON, DECOLORIZING
• CARBON, DECOLORIZING DARCO(R)
• CARBON, DECOLORIZING NORIT(R) A
• CARBON, DECOLORIZING NUCHAR(R) S-N
• CARBON FELT
• Carbon,mesopor
• KetjenblackEC-300J
• "Conductive carbon black "
• Activated charcoal, iodinated
• cabot vulcan xc-72
• Carbon, mesoporous
• Glassy carbon rod, 5MM (0.2in) dia, type 1
• Starbon™ 300
• Starbon™ 800
• Graphitized carbon
• TOC
• ck3
• p68
• SWNT
• MWNT
• tm30
• ucet
• wyex
• NORIT
• arrow
• Carbon nanotubes
• Black masterbatch
• Graphite Rod
• Carbon Black

• MDL： MFCD00133992
• Inchi： 1S/C
• InChI Key： OKTJSMMVPCPJKN-UHFFFAOYSA-N
• SMILES： [C]

Computed Properties

• Exact Mass: 16.0313
• Monoisotopic Mass: 16.0313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: A pure black fine grain or powder.
• Density: 1.828 g/cm3 (absolute, typical)
• Melting Point: 3654-3697 °C
• Boiling Point: 4827 °C
• Flash Point: >230 °F
• Solubility: H2O: soluble0.1mg/mL
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible.
• PSA: 0
• Merck: 14,1808
• Vapor Pressure: <0.1 mm Hg ( 20 °C)
• Solubility: Insoluble in water, acid and alkali.

Carbon Black Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 36/37
• RTECS：MD9659600
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers. Avoid contact with oxidizing materials.
• Risk Phrases：R36/37
• Safety Term：S26

Related Categories

• Material Chemicals Electrical Materials Nanoelectronic Materials
• Material Chemicals High Polymer Materials

Additional information on Carbon Black

The Comprehensive Guide to Carbon Black (CAS No. 1333-86-4): Properties, Applications, and Industry Trends

Carbon Black (CAS No. 1333-86-4) is one of the most versatile and widely used industrial materials, known for its unique properties and broad range of applications. As a fine powder composed of elemental carbon, it is produced through the incomplete combustion or thermal decomposition of hydrocarbons. Its high surface area, excellent electrical conductivity, and UV-resistant properties make it indispensable in industries ranging from automotive to electronics. In recent years, the demand for Carbon Black products has surged due to advancements in sustainable materials and energy storage solutions.

The primary use of Carbon Black is as a reinforcing filler in rubber products, particularly in tire manufacturing. It enhances the durability, abrasion resistance, and overall performance of tires, making it a critical component in the automotive sector. Beyond tires, Carbon Black powder is also used in plastics, inks, coatings, and even as a conductive agent in lithium-ion batteries. With the rise of electric vehicles (EVs), the role of high-purity Carbon Black in battery technology has become a hot topic among researchers and manufacturers.

One of the most searched questions about Carbon Black is its environmental impact. While traditional production methods involve fossil fuels, innovations in sustainable Carbon Black production are gaining traction. For instance, manufacturers are exploring bio-based feedstocks and carbon capture technologies to reduce the carbon footprint. Additionally, recycled Carbon Black from end-of-life tires is emerging as a circular economy solution, aligning with global sustainability goals.

In the realm of specialty applications, Carbon Black nanoparticles are being investigated for their potential in advanced materials. Their ability to absorb UV radiation makes them ideal for sunscreens and protective coatings. Meanwhile, the electronics industry leverages conductive Carbon Black for antistatic packaging and printed circuit boards. As industries push for miniaturization and higher performance, the demand for ultra-fine Carbon Black continues to grow.

Market trends indicate a steady rise in the Carbon Black industry, driven by urbanization, infrastructure development, and the EV revolution. Asia-Pacific remains the largest consumer, with China and India leading production and consumption. However, stringent environmental regulations in Europe and North America are shaping the future of Carbon Black manufacturing, prompting companies to adopt cleaner technologies.

For businesses and researchers seeking reliable Carbon Black suppliers, quality and consistency are paramount. Key specifications include particle size, surface area, and structure, which influence performance in end-use applications. Whether for industrial-grade Carbon Black or high-purity variants, understanding these parameters ensures optimal results in product development.

In conclusion, Carbon Black (CAS No. 1333-86-4) remains a cornerstone of modern industry, with evolving applications in sustainability and high-tech fields. As innovation continues, its role in green energy, advanced materials, and circular economies will only expand, making it a material of enduring relevance.